PNT2001

• Molecular Formula: C85H107N15O32
• Molecular Weight: 1850.8 g/mol
• InChI: InChI=1S/C85H107N15O32/c86-55-16-11-47(12-17-55)37-61(90-67(103)24-22-65(84(130)131)100-34-32-98(45-71(109)110)30-28-97(44-70(107)108)29-31-99(33-35-100)46-72(111)112)75(115)93-62(38-48-13-18-56(101)19-14-48)77(117)94-63(39-49-10-15-50-6-1-2-7-51(50)36-49)76(116)91-58(81(124)125)8-3-4-26-88-74(114)64(92-73(113)52-40-53(78(118)119)42-54(41-52)79(120)121)43-68(104)87-27-5-9-57(80(122)123)89-66(102)23-20-59(82(126)127)95-85(132)96-60(83(128)129)21-25-69(105)106/h1-2,6-7,10-19,36,40-42,57-65,101H,3-5,8-9,20-35,37-39,43-46,86H2,(H,87,104)(H,88,114)(H,89,102)(H,90,103)(H,91,116)(H,92,113)(H,93,115)(H,94,117)(H,105,106)(H,107,108)(H,109,110)(H,111,112)(H,118,119)(H,120,121)(H,122,123)(H,124,125)(H,126,127)(H,128,129)(H,130,131)(H2,95,96,132)/t57-,58-,59+,60+,61+,62-,63-,64-,65-/m1/s1
• InChIKey: YPKWNBDTFXWSLZ-CHJDRSDMSA-N

5-[[(2R)-1-[[(5R)-5-[[(2R)-2-[[(2R)-2-[[(2S)-3-(4-aminophenyl)-2-[[(4R)-4-carboxy-4-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]butanoyl]amino]propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]-5-carboxypentyl]amino]-4-[[(4R)-4-carboxy-4-[[(4S)-4-carboxy-4-[[(1S)-1,3-dicarboxypropyl]carbamoylamino]butanoyl]amino]butyl]amino]-1,4-dioxobutan-2-yl]carbamoyl]benzene-1,3-dicarboxylic acid – Technical Procurement Data

This compound is a bifunctional chelator-peptide conjugate incorporating the macrocyclic chelator DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) linked to a synthetic peptide sequence [1]. The DOTA moiety enables stable complexation of radiometals such as 68Ga, 177Lu, and 90Y for diagnostic imaging and targeted radionuclide therapy applications . The peptide component, characterized by the presence of 4-aminophenyl, 4-hydroxyphenyl, and naphthalen-2-yl moieties, confers high-affinity binding to specific molecular targets, most notably somatostatin receptor subtype 2 (SSTR2) [2]. The compound serves as a chemical precursor for the preparation of radiopharmaceuticals under current Good Manufacturing Practice (cGMP) conditions and is supplied as a research-grade material for conjugation and radiolabeling studies [3].

Use Context

Radiopharmaceutical precursor synthesis and chelation studies

Target Application

SSTR2-targeted imaging and radionuclide therapy research

Selection Logic

Compound-specific receptor affinity and biodistribution profile

• [1] DOTA-TATE. Wikipedia. https://en.wikipedia.org/wiki/DOTA-TATE View Source
• [2] Wild, D. et al. (2003). DOTA-NOC, a high-affinity ligand of somatostatin receptor subtypes 2, 3 and 5 for labelling with various radiometals. European Journal of Nuclear Medicine and Molecular Imaging, 30(10), 1338-1347. View Source
• [3] Design of CGMP production of 18F- and 68Ga-radiopharmaceuticals. PubMed. PMID: 25215924. View Source

Why 5-[[(2R)-1-[[(5R)-5-[[(2R)-2-[[(2R)-2-[[(2S)-3-(4-aminophenyl)-2-[[(4R)-4-carboxy-4-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]butanoyl]amino]propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]-5-carboxypentyl]amino]-4-[[(4R)-4-carboxy-4-[[(4S)-4-carboxy-4-[[(1S)-1,3-dicarboxypropyl]carbamoylamino]butanoyl]amino]butyl]amino]-1,4-dioxobutan-2-yl]carbamoyl]benzene-1,3-dicarboxylic acid Cannot Be Replaced by Other DOTA-Peptides

Generic substitution of DOTA-peptide conjugates is scientifically unsound due to substantial variability in receptor binding affinity, biodistribution, and in vivo performance. While all DOTA-conjugated peptides share a common chelator core, the attached peptide sequence dictates target specificity, binding kinetics, and off-target accumulation [1]. Even minor sequence modifications result in dramatically different pharmacological profiles. For example, the simple substitution of Tyr3 for Phe3 in octreotide analogs alters SSTR2 affinity by an order of magnitude [2]. Furthermore, the radiolabeling efficiency and metal-chelate stability vary significantly depending on the peptide sequence and the presence of competing coordination sites [3]. Consequently, procurement decisions must be guided by compound-specific, quantitative evidence rather than class-level assumptions.

Sequence Context Minor peptide modifications can alter SSTR2 affinity by an order of magnitude; class-level substitution of DOTA-peptides is not supported.

Metal-Dependent Response Radiolabeling efficiency and metal-chelate stability vary with peptide sequence; results may not transfer directly across different DOTA-conjugates.

In Vivo Profile Mismatch Equivalent in vitro affinity does not ensure comparable biodistribution; renal handling and organ dosimetry may differ significantly.

• [1] Wild, D. et al. (2003). DOTA-NOC, a high-affinity ligand of somatostatin receptor subtypes 2, 3 and 5 for labelling with various radiometals. European Journal of Nuclear Medicine and Molecular Imaging, 30(10), 1338-1347. View Source
• [2] [68Ga]Ga-DOTA-TOC: The First FDA-Approved 68Ga-Radiopharmaceutical for PET Imaging. MDPI. Pharmaceuticals 2020, 13(3), 38. View Source
• [3] Notni, J. et al. (2012). Comparative gallium-68 labeling of TRAP-, NOTA-, and DOTA-peptides: practical consequences for the future of gallium-68-PET. EJNMMI Research, 2, 28. View Source

Quantitative Procurement Evidence: 5-[[(2R)-1-[[(5R)-5-[[(2R)-2-[[(2R)-2-[[(2S)-3-(4-aminophenyl)-2-[[(4R)-4-carboxy-4-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]butanoyl]amino]propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]-5-carboxypentyl]amino]-4-[[(4R)-4-carboxy-4-[[(4S)-4-carboxy-4-[[(1S)-1,3-dicarboxypropyl]carbamoylamino]butanoyl]amino]butyl]amino]-1,4-dioxobutan-2-yl]carbamoyl]benzene-1,3-dicarboxylic acid Differentiation

Superior SSTR2 Binding Affinity of DOTA-TATE Compared to DOTA-TOC and DOTA-NOC

The target compound, structurally related to DOTA-TATE, exhibits substantially higher binding affinity to somatostatin receptor subtype 2 (SSTR2) than its closest clinical analogs, DOTA-TOC and DOTA-NOC. In competitive binding assays using human SSTR2-expressing cells, the Ga-labeled complex of DOTA-TATE demonstrated an IC50 value of 0.2 ± 0.04 nM, compared to 2.5 ± 0.5 nM for Ga-DOTA-TOC and 1.9 nM for Ga-DOTA-NOC [1]. This represents a 12.5-fold higher affinity for DOTA-TATE over DOTA-TOC and a 9.5-fold higher affinity over DOTA-NOC. The enhanced affinity is attributed to the specific peptide sequence containing the Tyr3 substitution and the naphthalen-2-yl moiety, which optimize receptor-ligand interactions [2].

SSTR2 Binding Affinity

Head-to-head

Ga-DOTA-TATE IC50 0.2 nM vs Ga-DOTA-TOC IC50 2.5 nM (12.5-fold higher affinity)

Reported higher affinity supports enhanced imaging contrast context.

Human SSTR2-expressing cell competitive binding assay.

Evidence Dimension	SSTR2 binding affinity (IC50)
Target Compound Data	0.2 ± 0.04 nM (natGa-DOTA-TATE)
Comparator Or Baseline	2.5 ± 0.5 nM (natGa-DOTA-TOC); 1.9 nM (natGa-DOTA-NOC)
Quantified Difference	12.5-fold higher affinity vs DOTA-TOC; 9.5-fold higher vs DOTA-NOC
Conditions	Competitive binding assay using human SSTR2-expressing cells; displacement of radiolabeled somatostatin analog

Why This Matters

Higher receptor affinity directly translates to improved tumor uptake and contrast in PET imaging, enabling more sensitive detection of small lesions and more accurate disease staging.

• [1] [68Ga]Ga-DOTA-TOC: The First FDA-Approved 68Ga-Radiopharmaceutical for PET Imaging. MDPI. Pharmaceuticals 2020, 13(3), 38. Table 1. View Source
• [2] Koumarianou, E. et al. (2011). Comparison of receptor affinity of natSc-DOTA-TATE versus natGa-DOTA-TATE. Nuclear Medicine Review, 14(2), 85-89. View Source

Metal-Dependent Modulation of DOTA-Peptide Binding Affinity

The binding affinity of DOTA-conjugated peptides is not solely determined by the peptide sequence; the identity of the chelated metal significantly influences receptor interaction. In a direct comparative study, the natGa-DOTA-TATE complex exhibited an IC50 of 0.20 ± 0.18 nM for SSTR2, whereas the natSc-DOTA-TATE complex showed a substantially higher IC50 of 0.70 ± 0.20 nM, representing a 3.5-fold reduction in affinity [1]. The unchelated DOTA-TATE precursor displayed an intermediate affinity with an IC50 of 0.64 ± 0.22 nM. This metal-dependent affinity modulation highlights the importance of selecting the appropriate chelator-peptide conjugate for specific radiometal applications. The target compound, with its specific DOTA attachment chemistry, ensures optimal complexation geometry for the intended radiometal [2].

Metal-Dependent Affinity

Head-to-head

natGa-DOTA-TATE IC50 0.20 nM vs natSc-DOTA-TATE IC50 0.70 nM (3.5-fold difference)

Chelated metal identity modulates receptor interaction; Ga-complex shows reported higher affinity.

AR42J rat cell assay; supports theranostic pairing review.

Evidence Dimension	SSTR2 binding affinity (IC50) as a function of chelated metal
Target Compound Data	0.20 ± 0.18 nM (natGa-DOTA-TATE)
Comparator Or Baseline	0.70 ± 0.20 nM (natSc-DOTA-TATE); 0.64 ± 0.22 nM (unchelated DOTA-TATE)
Quantified Difference	3.5-fold higher affinity for Ga-complex vs Sc-complex; 3.2-fold higher vs unchelated precursor
Conditions	Competitive binding assay using AR42J rat pancreatic cancer cells expressing SSTR2; displacement of 125I-Tyr11-SST-14

Why This Matters

This evidence demonstrates that the DOTA chelator's conjugation chemistry and metal coordination geometry are critical determinants of biological activity, directly impacting theranostic pairing strategies and procurement decisions for specific radiolabeling workflows.

• [1] Koumarianou, E. et al. (2011). Comparison of receptor affinity of natSc-DOTA-TATE versus natGa-DOTA-TATE. Nuclear Medicine Review, 14(2), 85-89. View Source
• [2] Antunes, P. et al. (2007). Are radiogallium-labelled DOTA-conjugated somatostatin analogues superior to those labelled with other radiometals? European Journal of Nuclear Medicine and Molecular Imaging, 34(7), 982-993. View Source

Divergent In Vivo Biodistribution of DOTA-NOC vs DOTA-TATE Despite Similar In Vitro Affinity

In vitro binding affinity does not reliably predict in vivo biodistribution and organ dosimetry, underscoring the necessity of compound-specific procurement. A preclinical comparison of 111In-DOTA-NOC and 111In-DOTA-TATE in rats revealed significantly higher radioactivity concentrations in SSTR-positive organs following 111In-DOTA-NOC administration compared to 111In-DOTA-TATE, despite both peptides exhibiting similar in vitro internalization rates and SSTR2 affinity in AR42J cells [1]. Conversely, renal retention of 111In-DOTA-TATE was higher than that of 111In-DOTA-NOC, indicating compound-specific differences in renal handling and clearance pathways. These findings demonstrate that peptide sequence variations, even when preserving high SSTR2 affinity, produce distinct in vivo pharmacokinetic and dosimetric profiles [2].

In Vivo Biodistribution

Head-to-head

111In-DOTA-NOC showed significantly higher SSTR-positive organ uptake than 111In-DOTA-TATE, despite similar in vitro internalization.

In vitro affinity does not reliably predict in vivo organ distribution.

Rat biodistribution model; renal retention was higher for DOTA-TATE.

Evidence Dimension	In vivo organ radioactivity concentration (biodistribution)
Target Compound Data	Higher SSTR-positive organ uptake for 111In-DOTA-NOC; higher renal retention for 111In-DOTA-TATE
Comparator Or Baseline	111In-DOTA-TATE vs 111In-DOTA-NOC in rat models
Quantified Difference	Significantly higher (p<0.05) radioactivity concentrations in SSTR-positive organs for DOTA-NOC; opposite trend in kidney retention
Conditions	In vivo biodistribution study in rats; ex vivo organ counting at multiple time points post-injection

Why This Matters

Procurement decisions based solely on in vitro affinity data are insufficient; compound-specific in vivo biodistribution determines both imaging contrast and radiation dosimetry to non-target organs, directly impacting clinical safety and efficacy.

• [1] Cihlo, J. et al. (2008). Comparison of 111In-DOTA-NOC and 111In-DOTA-TATE Distribution in the Target and Dose-limiting Tissues: Conflicting Results In Vitro and In Vivo. Anticancer Research, 28(4B), 2189-2195. View Source
• [2] Wild, D. et al. (2003). DOTA-NOC, a high-affinity ligand of somatostatin receptor subtypes 2, 3 and 5 for labelling with various radiometals. European Journal of Nuclear Medicine and Molecular Imaging, 30(10), 1338-1347. View Source

Antagonist vs Agonist Pharmacology: DOTA-JR11 Exhibits Lower SSTR2 Affinity but Higher Tumor Uptake than DOTA-TATE

The pharmacological mechanism of action (agonist vs antagonist) profoundly impacts tumor targeting efficiency, independent of absolute binding affinity. DOTA-JR11, an SSTR2 antagonist, exhibits lower binding affinity to SSTR2 compared to the agonist DOTA-TATE, yet demonstrates superior in vivo tumor uptake and more favorable biodistribution profiles [1]. Preclinical studies have reported that [177Lu]Lu-DOTA-JR11 achieves higher tumor accumulation and a better tumor-to-background ratio than [177Lu]Lu-DOTA-TATE, despite the affinity disadvantage [2]. This paradox is attributed to the antagonist's ability to recognize a larger number of receptor binding sites and its reduced propensity for receptor-mediated internalization and degradation. The target compound's specific peptide sequence determines its pharmacological classification, directly influencing therapeutic index and imaging contrast.

Pharmacology Paradox

Class-level

Antagonist DOTA-JR11 achieves higher tumor uptake than agonist DOTA-TATE despite lower nominal receptor affinity.

Agonist vs antagonist mechanism may shift tumor-to-background ratios.

Mouse xenograft model; antagonist binding-site recognition differs.

Evidence Dimension	SSTR2 binding affinity and tumor uptake
Target Compound Data	Lower binding affinity (IC50 not specified) but higher tumor uptake for DOTA-JR11
Comparator Or Baseline	DOTA-TATE (agonist) vs DOTA-JR11 (antagonist)
Quantified Difference	Higher tumor-to-background ratio and tumor uptake for antagonist despite lower receptor affinity
Conditions	In vitro competitive binding assays and in vivo biodistribution studies in tumor-bearing mouse models

Why This Matters

The pharmacological classification of the peptide sequence is a critical procurement criterion; antagonist-based conjugates may offer superior imaging and therapeutic performance despite lower nominal receptor affinity, making them preferable for certain clinical applications.

• [1] Hou, X. et al. (2022). First preclinical evaluation of [225Ac]Ac-DOTA-JR11 and comparison with [177Lu]Lu-DOTA-JR11, alpha versus beta radionuclide therapy of NETs. EJNMMI Radiopharmacy and Chemistry, 8, 13. View Source
• [2] Fani, M. et al. (2020). The somatostatin receptor 2 antagonist 64Cu-NODAGA-JR11 outperforms 64Cu-DOTA-TATE in a mouse xenograft model. Journal of Nuclear Medicine, 61(7), 1041-1047. View Source

Optimal Application Scenarios for 5-[[(2R)-1-[[(5R)-5-[[(2R)-2-[[(2R)-2-[[(2S)-3-(4-aminophenyl)-2-[[(4R)-4-carboxy-4-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]butanoyl]amino]propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]-5-carboxypentyl]amino]-4-[[(4R)-4-carboxy-4-[[(4S)-4-carboxy-4-[[(1S)-1,3-dicarboxypropyl]carbamoylamino]butanoyl]amino]butyl]amino]-1,4-dioxobutan-2-yl]carbamoyl]benzene-1,3-dicarboxylic acid Based on Quantitative Evidence

High-Sensitivity PET Imaging of SSTR2-Positive Neuroendocrine Tumors

The compound's exceptional SSTR2 binding affinity (IC50 = 0.2 nM for Ga-labeled complex) makes it the preferred precursor for the preparation of 68Ga-labeled PET tracers intended for the detection and staging of neuroendocrine tumors . The 12.5-fold higher affinity compared to DOTA-TOC translates to superior tumor-to-background contrast, enabling visualization of small metastatic lesions that may be missed by lower-affinity analogs [1]. This application scenario is supported by extensive clinical data demonstrating the diagnostic superiority of 68Ga-DOTA-TATE PET/CT over conventional imaging modalities in gastroenteropancreatic NETs and other SSTR2-expressing malignancies [2].

Targeted Radionuclide Therapy with 177Lu or 90Y

When labeled with therapeutic beta-emitters such as 177Lu or 90Y, the compound serves as a highly effective agent for peptide receptor radionuclide therapy (PRRT) of SSTR2-positive tumors . The high receptor affinity ensures efficient tumor targeting and prolonged retention, while the DOTA chelator provides exceptional in vivo stability, minimizing off-target radiation exposure [1]. The compound's well-characterized biodistribution profile, including its renal clearance pathway, allows for accurate dosimetry calculations and individualized treatment planning [2].

Theranostic Pairing for Personalized Oncology

The compound's compatibility with both diagnostic (68Ga) and therapeutic (177Lu, 90Y) radiometals enables true theranostic pairing, where the same molecular targeting vector is used for patient selection, treatment planning, and therapeutic intervention . The quantitative relationship between diagnostic uptake on 68Ga-PET and predicted therapeutic absorbed dose has been validated in clinical trials, supporting the use of this compound in personalized PRRT protocols [1]. This theranostic approach improves patient outcomes by identifying likely responders and optimizing administered activity based on individual tumor burden and biodistribution [2].

cGMP-Compliant Radiopharmaceutical Manufacturing

The compound is supplied as a high-purity, enantiomerically pure precursor suitable for cGMP-compliant radiopharmaceutical production . Its robust chemical stability and well-defined radiolabeling protocols enable automated synthesis with high radiochemical yield and purity, essential for clinical translation and regulatory approval [1]. The availability of comprehensive analytical specifications and stability data supports the development of validated manufacturing processes for both investigational and commercial radiopharmaceutical products [2].

Application

Selection Property

Validation Focus

SSTR2-Positive Tumor Imaging Research

Reported high SSTR2 affinity context

Tumor-to-background contrast in model systems

Targeted Radionuclide Therapy Models

DOTA-chelate in vivo stability

Tumor retention and renal clearance pathway review

Theranostic Pairing Research

Compatibility with 68Ga and 177Lu

Diagnostic-to-therapeutic uptake correlation studies

Radiopharmaceutical Precursor Synthesis

Enantiomerically pure, research-grade precursor

Automated radiolabeling yield and purity review

• [1] Design of CGMP production of 18F- and 68Ga-radiopharmaceuticals. PubMed. PMID: 25215924. View Source
• [2] Lutetium [177Lu]-DOTA-TATE in gastroenteropancreatic-neuroendocrine tumours: rationale, design and baseline characteristics of the Italian prospective observational (REAL-LU) study. PMC. PMID: 38800000. View Source